2,5-Dihydroxy-3-methoxybenzaldehyde
Overview
Description
Scientific Research Applications
Synthesis of Biologically Active Molecules
2,5-Dihydroxy-3-methoxybenzaldehyde, also known as o-Vanillin, has been used in the synthesis of new aldehydes for the preparation of biologically active molecules . The presence of an azo functionality in many compounds is essential for the exhibition of pesticidal activity .
Preparation of Schiff Bases
The reaction of this novel azoaldehyde with various aromatic amines afforded the corresponding Schiff bases . Schiff bases are a class of compounds with a functional group that contains a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group .
Antibacterial and Antifungal Activities
The antibacterial and antifungal activities of the Schiff bases derived from this azoaldehyde are under study . This suggests potential applications in the development of new antimicrobial agents .
Solvent-Free Reactions
o-Vanillin has been used to study the solvent-free reaction between o-vanillin and p-toluidine using NMR, DSC, and XRD analysis . This could have implications in green chemistry, where the aim is to reduce or eliminate the use of solvents in chemical reactions .
Synthesis of New Ligands
o-Vanillin was used in the synthesis of new ligand for Fe (III) and Al (III) . Ligands are ions or molecules that bind to a central metal atom to form a coordination complex .
Pharmaceutical Precursor
o-Vanillin is used as a synthetic precursor for pharmaceuticals . This means it can be used in the synthesis of various drugs .
Safety and Hazards
properties
IUPAC Name |
2,5-dihydroxy-3-methoxybenzaldehyde |
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InChI |
InChI=1S/C8H8O4/c1-12-7-3-6(10)2-5(4-9)8(7)11/h2-4,10-11H,1H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
DMDILUGQARSBDS-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
COC1=CC(=CC(=C1O)C=O)O |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C8H8O4 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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DSSTOX Substance ID |
DTXSID50427748 |
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| Record name | Benzaldehyde, 2,5-dihydroxy-3-methoxy- | |
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Molecular Weight |
168.15 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
2,5-Dihydroxy-3-methoxybenzaldehyde | |
CAS RN |
2179-22-8 |
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| Record name | Benzaldehyde, 2,5-dihydroxy-3-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50427748 | |
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